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Compound of Interest

Compound Name: Brucine

Cat. No.: B1667951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling of brucine in

a laboratory setting. Brucine, a highly toxic alkaloid, requires strict adherence to safety

protocols to prevent accidental exposure and ensure a safe research environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with brucine?

A1: Brucine is a potent neurotoxin that is closely related to strychnine.[1][2] The primary

hazards include:

High Acute Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[1][3][4]

Neurological Effects: Exposure can lead to a range of symptoms, from headache, nausea,

and dizziness to muscle twitching, convulsions, paralysis, and death.[1]

Eye, Nose, and Throat Irritation: Brucine can cause irritation upon contact.[1]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[1]

Q2: What are the signs and symptoms of brucine exposure?

A2: Symptoms of brucine exposure can develop rapidly and may include:
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Irritation of the eyes, nose, and throat[1]

Headache[1]

Nausea and vomiting[1]

Ringing in the ear[1]

Disturbed vision[1]

Restlessness and excitement[1]

Muscle twitching and spasms[2]

Convulsions[1][2]

In severe cases, paralysis and death can occur.[1]

Q3: What immediate actions should be taken in case of an accidental exposure to brucine?

A3: In the event of an exposure, immediate action is critical. Follow these first-aid procedures:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area

thoroughly with soap and water.[1][4] Seek immediate medical attention even if no symptoms

develop.[4]

Inhalation: Move the person to fresh air immediately.[1][5] If breathing has stopped, begin

rescue breathing (using universal precautions). If there is no pulse, start CPR.[1] Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[5] Immediately call a poison control center or seek

emergency medical help.[5]
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For any exposure, it is crucial to call emergency services or a poison control center (1-800-222-

1222 in the US) for guidance.[1][6]

Troubleshooting Guides
Scenario 1: A small amount of solid brucine is spilled on the lab bench.

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area. Secure and control access to the spill area.[1]

Personal Protective Equipment (PPE): Before cleanup, ensure you are wearing the

appropriate PPE, including a NIOSH-approved respirator, chemical-resistant gloves (nitrile or

butyl rubber), a lab coat or protective suit (e.g., Tychem®), and chemical safety goggles.[1]

[7]

Cleanup Procedure:

If it is safe to do so, remove any potential ignition sources.[1]

Carefully collect the powdered material using a method that avoids generating dust.[1]

Place the spilled material and any contaminated cleaning materials into a sealed, labeled

container for hazardous waste disposal.[1]

Decontamination: Decontaminate the spill area with an appropriate cleaning agent.

Ventilation: Ventilate the area after cleanup is complete.[1]

Waste Disposal: Dispose of the sealed container as acute hazardous waste according to

your institution's and local regulations.[1][8]

Scenario 2: A researcher experiences skin contact with a solution containing brucine.

Immediate Action: The researcher should immediately go to the nearest safety shower or

sink.

Remove Contaminated Items: While under the water stream, remove any contaminated

clothing and jewelry.
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Wash Thoroughly: Wash the affected skin area with copious amounts of soap and water for

at least 15 minutes.[1]

Seek Medical Attention: After thorough washing, the individual must seek immediate medical

attention, even if there is no visible irritation or other symptoms.[4] Provide the Safety Data

Sheet (SDS) for brucine to the medical personnel.

Report the Incident: The incident must be reported to the laboratory supervisor and the

institution's environmental health and safety department.

Quantitative Data Summary
Property Value Reference

Chemical Formula C₂₃H₂₆N₂O₄ [3]

Molar Mass 394.47 g/mol [3]

Appearance
White, odorless, crystalline

solid
[1][3]

Solubility

Soluble in ethanol, chloroform,

and ether; slightly soluble in

water.

[3][9][10]

Lethal Dose 50% (LD₅₀)
50.10 mg/kg (oral, species not

specified)
[9][10]

UN Number 1570 [2]

EPA Hazardous Waste Code P018 [8][11]

Experimental Protocols: Safe Handling Procedures
Protocol 1: Weighing and Preparing Brucine Solutions

Designated Area: All work with solid brucine or concentrated solutions must be conducted in

a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

[7]

Personal Protective Equipment (PPE):
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Gloves: Wear double nitrile or butyl rubber gloves.[7]

Eye Protection: Chemical safety goggles are mandatory.[1]

Lab Coat: A buttoned lab coat or a disposable protective suit should be worn.

Respiratory Protection: A NIOSH-approved respirator may be required depending on the

quantity and manipulation of the solid material. Consult your institution's safety guidelines.

[1]

Weighing:

Use a balance inside the fume hood or in a ventilated balance enclosure.

Handle brucine with care to avoid generating dust.

Use a spatula to transfer the solid.

Solution Preparation:

Add the weighed brucine to the solvent slowly.

Ensure the container is properly labeled with the chemical name, concentration, and

hazard warnings.

Decontamination:

Wipe down the balance, spatula, and work surface with an appropriate decontaminating

solution after use.

Dispose of all contaminated disposable materials (e.g., weighing paper, gloves) as

hazardous waste.

Protocol 2: Waste Disposal

Waste Classification: Brucine and any materials contaminated with it are classified as acute

hazardous waste (P-listed).[8][11]

Containerization:
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Collect all brucine waste (solid, solutions, contaminated labware) in a dedicated, sealed,

and clearly labeled hazardous waste container.[1]

The label should include "Hazardous Waste," "Brucine," and the associated hazards.

Storage: Store the waste container in a designated, secure satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety department. Do not dispose of brucine down the drain or in regular trash.[1]
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Caption: A logical workflow for the safe handling of brucine in a laboratory setting.
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Caption: Emergency response procedures for different routes of brucine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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